Cas no 10132-00-0 (Phthalazine, 1-phenyl-, 3-oxide)

• Product name: Phthalazine, 1-phenyl-, 3-oxide
• CAS No: 10132-00-0
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 1128702

Phthalazine, 1-phenyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• Phthalazine, 1-phenyl-, 3-oxide

• Inchi： 1S/C14H10N2O/c17-16-10-12-8-4-5-9-13(12)14(15-16)11-6-2-1-3-7-11/h1-10H
• InChI Key： SQKWLOHPFLXNLT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=C2C(C=CC=C2)=C[N+]([O-])=N1

Computed Properties

• Exact Mass: 222.0794
• Monoisotopic Mass: 223.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1A^2

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Melting Point: 181-183 °C(Solv: chloroform (67-66-3); ligroine (8032-32-4))
• Boiling Point: 424.8±43.0 °C(Predicted)
• PSA: 39.83
• LogP: 3.33030
• pka: -2.22±0.30(Predicted)